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Compound of Interest

Compound Name: Trichloroacetyl Chloride-13C2

Cat. No.: B121693

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of Trichloroacetyl Chloride-13C2, a valuable isotopically labeled reagent in
synthetic chemistry and drug development.

Core Chemical Properties

Trichloroacetyl Chloride-13C2 is the isotopically labeled form of trichloroacetyl chloride,
where both carbon atoms are the heavy isotope *3C. This labeling provides a powerful tool for
tracing the metabolic fate of molecules and for mechanistic studies using mass spectrometry
and NMR spectroscopy.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Trichloroacetyl
Chloride-13C2. Data for the unlabeled analogue is also provided for comparison.
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Trichloroacetyl Chloride- Trichloroacetyl Chloride
Property
13C2 (unlabeled)
Molecular Formula 13C2Cla0[1] C2ClaO[1]
Molecular Weight 183.82 g/mol [1] 181.83 g/mol
CAS Number 165399-57-5[1] 76-02-8
Colorless to pale yellow o
Appearance o Colorless to pale yellow liquid
liquid[1]
Odor Pungent[1] Pungent
Density 1.629 g/mL][1] 1.62 g/cm3 at 20 °C
Boiling Point 114-116 °C[1] 117.9°C
Melting Point No data available -57 °C
- ] Miscible with diethyl ether,
Solubility Reacts with water and alcohol _
reacts with water and alcohol
Refractive Index No data available n20/D 1.470
Vapor Pressure No data available 16 mmHg (20 °C)

Synthesis of Trichloroacetyl Chloride-13C2

While a specific, detailed protocol for the synthesis of Trichloroacetyl Chloride-13C2 is not
readily available in the searched literature, a plausible synthetic route can be adapted from
established methods for the preparation of unlabeled trichloroacetyl chloride. A common
industrial method involves the chlorination of a suitable precursor.

A potential synthetic pathway for Trichloroacetyl Chloride-13C2 would start from a
commercially available 13C- labeled precursor, such as [1,2-13Cz]acetic acid.

Proposed Experimental Protocol:

Reaction: Chlorination of [1,2-13Cz]Acetyl Chloride
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o Preparation of [1,2-13C2]Acetyl Chloride: [1,2-13C2]Acetic acid is reacted with a chlorinating
agent such as thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2) to produce [1,2-13C:]acetyl
chloride. This reaction is typically performed in an inert solvent like dichloromethane (DCM)
or neat.

o Chlorination: Gaseous chlorine (Cl2) is bubbled through the [1,2-13C:z]acetyl chloride in the
presence of a catalyst. Activated charcoal is a commonly used heterogeneous catalyst for
this reaction. The reaction is typically carried out at elevated temperatures (e.g., 100-140
°C).

e Monitoring: The progress of the chlorination can be monitored by gas chromatography (GC)
to follow the conversion of mono-, di-, and finally trichlorinated products.

 Purification: Upon completion, the reaction mixture is cooled, and excess chlorine is
removed by purging with an inert gas (e.g., nitrogen or argon). The catalyst is then removed
by filtration. The resulting crude Trichloroacetyl Chloride-13C2 is purified by fractional
distillation.

Logical Workflow for the Proposed Synthesis of Trichloroacetyl Chloride-13C2

Caption: Proposed synthetic workflow for Trichloroacetyl Chloride-13C2.

Reactivity and Experimental Protocols

Trichloroacetyl Chloride-13C2 is a highly reactive acylating agent. The electron-withdrawing
effect of the three chlorine atoms on the alpha-carbon makes the carbonyl carbon highly
electrophilic and susceptible to nucleophilic attack. It readily reacts with nucleophiles such as
alcohols, amines, and thiols to form the corresponding esters, amides, and thioesters.

Reaction with Alcohols: Esterification

A common application of Trichloroacetyl Chloride-13C2 is the esterification of alcohols. This
reaction proceeds via a nucleophilic acyl substitution mechanism.

General Reaction Scheme:

BCCIs3COCI + R-OH - 3CCIs3COOR + HCI

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b121693?utm_src=pdf-body
https://www.benchchem.com/product/b121693?utm_src=pdf-body
https://www.benchchem.com/product/b121693?utm_src=pdf-body
https://www.benchchem.com/product/b121693?utm_src=pdf-body
https://www.benchchem.com/product/b121693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Acylation of a Primary Alcohol

This protocol is a general guideline for the acylation of a primary alcohol with Trichloroacetyl
Chloride-13C2.

o Materials:

Primary alcohol
Trichloroacetyl Chloride-13C2

Anhydrous aprotic solvent (e.g., dichloromethane (DCM), diethyl ether, or tetrahydrofuran
(THF))

Tertiary amine base (e.qg., triethylamine (TEA) or pyridine) to act as a scavenger for the
HCI byproduct.

Inert atmosphere (Nitrogen or Argon)

Procedure:

Dissolve the primary alcohol (1 equivalent) and the tertiary amine base (1.1-1.5
equivalents) in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add Trichloroacetyl Chloride-13C2 (1.0-1.2 equivalents) dropwise to the stirred
solution.

Allow the reaction mixture to slowly warm to room temperature and stir for 1-4 hours, or
until the reaction is complete (monitored by TLC or GC).

Upon completion, quench the reaction by adding water or a saturated aqueous solution of
sodium bicarbonate.

Extract the aqueous layer with the organic solvent.
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o Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g.,
Na2S0a4 or MgSO0a), filter, and concentrate under reduced pressure.

o Purify the resulting ester by column chromatography or distillation.
Nucleophilic Acyl Substitution Mechanism: Esterification

Caption: Nucleophilic acyl substitution mechanism for esterification.

Safety and Handling

Trichloroacetyl Chloride-13C2 is a corrosive, toxic, and moisture-sensitive compound. It
should be handled with appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, in a well-ventilated fume hood. It reacts violently with water and
alcohols, releasing toxic hydrogen chloride gas. Store in a cool, dry, and well-ventilated area
away from incompatible substances.

This guide provides a foundational understanding of Trichloroacetyl Chloride-13C2 for its
effective and safe use in a research and development setting. For specific applications, it is
crucial to consult relevant literature and perform appropriate risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Synthesis of 13C- and 14C-labeled 3-(dichloroacetyl)-5-(2-furanyl)-2,2-
dimethyloxazolidine | Semantic Scholar [semanticscholar.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to Trichloroacetyl Chloride-
13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121693#trichloroacetyl-chloride-13c2-chemical-
properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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